N-(4-fluorophenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(4-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C22H17FN2O2S/c1-27-18-10-4-15(5-11-18)19-14-28-21(20(19)25-12-2-3-13-25)22(26)24-17-8-6-16(23)7-9-17/h2-14H,1H3,(H,24,26)
• InChI Key: DUVKXRDRIHOSKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H17FN2O2S
• Molecular Weight: 392.4 g/mol

Description

N-(4-fluorophenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, also known as FP-2, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. FP-2 is a member of the thiophene family, which is known for its diverse biological activities.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to N-(4-fluorophenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide have been synthesized and characterized for their antimicrobial properties. For instance, Bhattacharjee et al. (2012) synthesized novel thiophene derivatives and evaluated them for antimicrobial activity, suggesting potential applications in the development of new antimicrobial agents (Bhattacharjee, Arrora, Saravanan, & Mohan, 2012).

Antitubercular and Antibacterial Activities

Bodige et al. (2019) designed and synthesized pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives, which showed potent antitubercular and antibacterial activities, providing a foundation for the development of new therapeutic agents against tuberculosis and bacterial infections (Bodige, Ravula, Gulipalli, Endoori, Cherukumalli, Jn, & Seelam, 2019).

Cancer Research

The synthesis of novel Schiff bases using related thiophene derivatives has been explored for their antimicrobial activity, which indirectly suggests potential utility in exploring anticancer properties due to the known overlap between antimicrobial and anticancer activities in certain molecular frameworks (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).

Material Science Applications

Nagaraju et al. (2018) reported the synthesis and crystal structure of a compound featuring a thiophene moiety, highlighting the importance of such structures in material science, particularly for applications in organic electronics and photonics (Nagaraju, Sridhar, Sreenatha, Kumara, & Sadashiva, 2018).